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Compound of Interest

Compound Name: Ethyl isothiocyanate

Cat. No.: B146924 Get Quote

This guide provides essential safety, handling, and disposal procedures for ethyl
isothiocyanate, tailored for research and drug development professionals. Adherence to these

protocols is critical for ensuring laboratory safety and regulatory compliance.

Immediate Safety and Hazard Information
Ethyl isothiocyanate is a hazardous chemical that requires careful handling. It is a flammable

liquid and vapor that is toxic if swallowed, inhaled, or in contact with skin.[1][2] The substance

causes severe skin burns, eye damage, and may cause respiratory irritation.[1] It is also

moisture-sensitive and a lachrymator, a substance that causes tearing.[2] Always handle this

chemical within a certified chemical fume hood, wearing appropriate Personal Protective

Equipment (PPE).[2][3]

Required Personal Protective Equipment (PPE):

Eye/Face Protection: Tightly fitting safety goggles or a face shield (minimum 8-inch).[4]

Skin Protection: Flame-retardant antistatic protective clothing and chemically resistant gloves

(e.g., Fluorinated rubber, Nitrile rubber for splash contact).[4]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation occurs.[5]

Physical and Chemical Properties
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The following table summarizes key quantitative data for ethyl isothiocyanate.

Property Value

Molecular Formula C₃H₅NS

CAS Number 542-85-8

Boiling Point 130-132 °C (266-270 °F)

Melting Point -6 °C (21 °F)

Flash Point 32 °C (89.6 °F)[6]

Density 0.995 g/cm³ at 25 °C (77 °F)

Incompatible Materials
Acids, Water, Strong oxidizing agents, Strong

bases, Alcohols, Amines[1]

Step-by-Step Disposal Protocol
Waste containing ethyl isothiocyanate is classified as hazardous and must be disposed of

according to all local, regional, and national regulations.[2]

Step 1: Waste Segregation and Collection
All waste streams containing ethyl isothiocyanate, including unused product, reaction

mixtures, and contaminated consumables (e.g., pipette tips, gloves, absorbent materials), must

be collected separately.[7]

Action: Collect all ethyl isothiocyanate waste in a dedicated, chemically compatible, and

sealable hazardous waste container.[7]

Critical: Do NOT mix ethyl isothiocyanate waste with other chemical waste streams to

prevent potentially hazardous reactions.

Step 2: Container Labeling and Storage
Proper labeling and storage are crucial for safety and regulatory compliance.
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Labeling: The container must be clearly labeled with the words "Hazardous Waste" and the

full chemical name, "Ethyl isothiocyanate".[7]

Storage: Store the sealed waste container in a designated, cool, dry, and well-ventilated

area.[6][7] The storage location should be a flammables and corrosives area, away from

heat, sparks, open flames, and incompatible materials.[1][2]

Step 3: Professional Disposal
The universally recommended method for disposal is through a licensed professional waste

disposal service.[7]

Action: Contact your institution's Environmental Health and Safety (EHS) department to

arrange for the pickup and disposal of the hazardous waste container.

Note: Empty containers retain product residue and are also hazardous. They should be

handled and disposed of in the same manner as the product itself.[2]

Step 4 (Optional): In-House Neutralization for Small
Quantities
For laboratories equipped to handle chemical neutralization, small amounts of ethyl
isothiocyanate waste can be converted to a more stable thiourea derivative before final

disposal. This procedure must be performed with extreme caution in a chemical fume hood.[3]

[7]

Experimental Protocol: Neutralization to Thiourea

Objective: To convert reactive ethyl isothiocyanate into a less hazardous thiourea

compound.

Materials:

Ethyl isothiocyanate waste.

A primary amine (e.g., ethanolamine or n-butylamine) with a 10% molar excess to ensure

a complete reaction.[3][7]
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A compatible solvent (e.g., isopropanol or ethanol).[7]

Appropriate reaction vessel (e.g., round-bottom flask).

Stirring apparatus (e.g., magnetic stirrer).

External cooling (e.g., ice bath).

Procedure:

Preparation: In a chemical fume hood, prepare a solution of the primary amine in a

suitable solvent within the reaction vessel.[7]

Dilution: In a separate container, dilute the ethyl isothiocyanate waste with the same

solvent to better control the reaction rate.[7]

Neutralization: Begin stirring the amine solution. Slowly and carefully add the diluted

isothiocyanate solution to the flask. This reaction is exothermic and may require external

cooling with an ice bath to manage heat generation.[3][7]

Reaction Completion: Allow the mixture to stir at room temperature for a minimum of one

hour to ensure the reaction is complete.[7]

Final Waste Collection: Transfer the resulting thiourea solution into a new, clearly labeled

hazardous waste container for final disposal via your professional waste service.[7]

Emergency Procedures
Spill Response

Evacuate the immediate area and remove all sources of ignition.[3][6]

Ensure adequate ventilation.[6]

Wearing the appropriate PPE, absorb the spill with an inert, non-combustible material like

vermiculite, sand, or earth.[3][6]

Use non-sparking tools to collect the absorbed material and place it into a suitable, closed,

and labeled container for disposal.[2][6]
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Report the spill to your institution's EHS department.[7]

First Aid Measures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[1][6]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes

while removing all contaminated clothing. Seek immediate medical attention.[1][6]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Do not use

mouth-to-mouth resuscitation. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink 2-4 cupfuls of milk or

water if the person is conscious and alert. Seek immediate medical attention.[6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of ethyl
isothiocyanate.
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Waste Handling & Preparation

Disposal Route

Waste Generation
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In-House Neutralization
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Professional Waste Disposal
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Step 4: Neutralization Protocol
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Post-Reaction Waste
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Caption: Logical workflow for the safe disposal of ethyl isothiocyanate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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